Cas no 124515-98-6 (16-Oxoalisol A)

• Product Name: 16-Oxoalisol A
• CAS No: 124515-98-6
• MF: C₃₀H₄₈O₆
• MW: 504.698530197144
• CID: 2029232
• PubChem ID: 9983614
• Update Time: 2025-04-21

16-Oxoalisol A Chemical and Physical Properties

Names and Identifiers

• 16-Oxoalisol A
• (8alpha,9beta,11beta,14beta,23S,24R)-11,23,24,25-Tetrahydroxydammar-13(17)-ene-3,16-dione
• 16-Ketoalisol A
• AKOS040760186
• HY-N7950
• (5R,8S,9S,10S,11S,14R)-11-hydroxy-4,4,8,10,14-pentamethyl-17-[(2R,4S,5R)-4,5,6-trihydroxy-6-methylheptan-2-yl]-2,5,6,7,9,11,12,15-octahydro-1H-cyclopenta[a]phenanthrene-3,16-dione
• 124515-98-6
• CHEMBL4518138
• BDBM50528880
• FS-7800
• DA-59888
• CS-0138871

• Inchi： 1S/C30H48O6/c1-16(13-19(32)25(35)27(4,5)36)23-17-14-18(31)24-28(6)11-10-22(34)26(2,3)21(28)9-12-29(24,7)30(17,8)15-20(23)33/h16,18-19,21,24-25,31-32,35-36H,9-15H2,1-8H3/t16-,18+,19+,21+,24+,25-,28+,29+,30+/m1/s1
• InChI Key： CUDQRGCYJUHPER-KXVAGGRESA-N
• SMILES： O[C@H]1CC2=C([C@H](C)C[C@@H]([C@H](C(C)(C)O)O)O)C(C[C@]2(C)[C@@]2(C)CC[C@H]3C(C)(C)C(CC[C@]3(C)[C@@H]21)=O)=O

Computed Properties

• Exact Mass: 504.34508925g/mol
• Monoisotopic Mass: 504.34508925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 666.4±55.0 °C at 760 mmHg
• Flash Point: 370.8±28.0 °C
• Solubility: Almost insoluble (0.046 g/l) (25 º C),
• Vapor Pressure: 0.0±4.6 mmHg at 25°C

16-Oxoalisol A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids